ethyl (Z)-3-amino-2-cyanoprop-2-enoate

• IUPAC Name: ethyl (Z)-3-amino-2-cyanoprop-2-enoate
• InChI: InChI=1S/C6H8N2O2/c1-2-10-6(9)5(3-7)4-8/h3H,2,7H2,1H3/b5-3-
• InChI Key: LJFFRQTXGJMKDQ-HYXAFXHYSA-N
• Canonical SMILES: CCOC(=O)C(=CN)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\N)/C#N
• Molecular Formula: C6H8N2O2
• DSSTOX Substance ID: DTXSID601025526
• Molecular Weight: 140.14 g/mol
• CAS RN: 67710-34-3

Description

The compound’s name suggests it’s an organic compound containing an ethyl group, an amino group, a cyanide group, and a propenoate group. The (Z)-3-amino-2-cyanoprop-2-enoate part indicates the presence of a carbon-carbon double bond with specific stereochemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve reactions that introduce the ethyl, amino, cyanide, and propenoate groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of such a compound would be determined by techniques like nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, or mass spectrometry. The (Z) in the name indicates the relative positions of the substituents around the double bond.

Chemical Reactions Analysis

The compound’s reactivity would depend on its functional groups. The amino group might participate in acid-base reactions, the cyanide group in nucleophilic substitutions, and the carbon-carbon double bond in addition reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, boiling point, and stability would typically be determined experimentally.

Scientific Research Applications

Synthesis of Thiazolo Pyrimidine Derivatives

Ethyl (2Z)-3-amino-2-cyanoprop-2-enoate: . These derivatives are synthesized through the Biginelli reaction and have shown potential in antimicrobial activities. The structural versatility of the compound allows for the creation of a variety of derivatives, which can be tested against different strains of bacteria and fungi, contributing to the development of new antibacterial and antifungal agents.

Development of Antimicrobial Agents

The compound’s structure, which includes an amino group and a cyano group, makes it suitable for further chemical modifications that can enhance its antimicrobial properties. . This opens up possibilities for the compound to be used in the development of new antimicrobial agents that could be more effective against resistant strains of bacteria.

Electrochemical Applications

. This suggests that with further research, derivatives of ethyl (2Z)-3-amino-2-cyanoprop-2-enoate could potentially be synthesized to serve as high-performance electrolytes in energy storage devices.

Zeolitic Imidazolate Frameworks (ZIFs)

. ZIFs have a wide range of applications, including gas sorption, gas separation, and catalysis. The compound’s potential to form stable frameworks with metal ions could lead to the development of new materials with high porosity and surface area.

Fluorophore Development

. The presence of reactive groups in ethyl (2Z)-3-amino-2-cyanoprop-2-enoate could allow for the synthesis of fluorescent derivatives that can be used in biological imaging and diagnostics.

Enzyme Immobilization

. This application could be particularly useful in the pharmaceutical and chemical industries, where enzyme catalysis is a critical component of manufacturing processes.

Mechanism of Action

Mode of Action

It’s hypothesized that the compound may interact with its targets through a series of chemical reactions, possibly involving nucleophilic substitution or free radical reactions .

Action Environment

The action, efficacy, and stability of ethyl (2Z)-3-amino-2-cyanoprop-2-enoate could be influenced by various environmental factors These could include pH, temperature, and the presence of other compounds or enzymes

Safety and Hazards

Safety data sheets (SDS) provide information on the hazards of chemicals, including physical, health, and environmental hazards, as well as protective measures and safety precautions.

Future Directions

Future research could involve studying the compound’s potential applications, optimizing its synthesis, investigating its mechanism of action, or developing methods to improve its physical and chemical properties.